3-(2,4-Dimethylphenyl)-2-methoxybenzoic acid

Catalog No.
S6685002
CAS No.
1261954-88-4
M.F
C16H16O3
M. Wt
256.30 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-(2,4-Dimethylphenyl)-2-methoxybenzoic acid

CAS Number

1261954-88-4

Product Name

3-(2,4-Dimethylphenyl)-2-methoxybenzoic acid

IUPAC Name

3-(2,4-dimethylphenyl)-2-methoxybenzoic acid

Molecular Formula

C16H16O3

Molecular Weight

256.30 g/mol

InChI

InChI=1S/C16H16O3/c1-10-7-8-12(11(2)9-10)13-5-4-6-14(16(17)18)15(13)19-3/h4-9H,1-3H3,(H,17,18)

InChI Key

VSIIMQLSBQBOEX-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)C2=C(C(=CC=C2)C(=O)O)OC)C

Canonical SMILES

CC1=CC(=C(C=C1)C2=C(C(=CC=C2)C(=O)O)OC)C
  • Organic Synthesis

    The presence of a carboxylic acid group (COOH) and a methoxy group (OCH3) makes DMPMBA a potential building block for more complex organic molecules. Carboxylic acids are common precursors in organic synthesis, and methoxy groups can be used as protecting groups or to modulate the electronic properties of a molecule [].

  • Material Science

    Aromatic carboxylic acids like DMPMBA can be used as components in the design of new functional materials. For instance, they can be incorporated into polymers or metal-organic frameworks (MOFs) []. These materials have potential applications in areas like catalysis, gas storage, and drug delivery.

  • Medicinal Chemistry

    Molecules with both carboxylic acid and methoxy functionalities are sometimes found in bioactive natural products []. Therefore, DMPMBA could be a starting point for the development of new drugs, although further research would be needed to explore this possibility.

XLogP3

3.8

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

256.109944368 g/mol

Monoisotopic Mass

256.109944368 g/mol

Heavy Atom Count

19

Dates

Modify: 2023-11-23

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